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Compound of Interest

Compound Name: ATTO 610 NHS-ester

Cat. No.: B1257883

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the ATTO 610 NHS-ester, a fluorescent label
widely used in life sciences for the modification of biomolecules. It details the core principles of
its labeling chemistry, experimental protocols, and key photophysical properties, offering a
technical resource for its application in research and drug development.

Core Principle of Fluorescence Labeling

ATTO 610 NHS-ester is an amine-reactive fluorescent dye. The labeling principle is based on
the reaction of the N-hydroxysuccinimide (NHS) ester functional group with primary amino
groups present in biomolecules such as proteins, peptides, and amino-modified
oligonucleotides.[1][2][3][4] This reaction, which occurs under mild alkaline conditions (optimally
at a pH of 8.3-8.5), results in the formation of a stable, covalent amide bond between the ATTO
610 dye and the target molecule.[2][3][5] The primary targets for this labeling reaction on
proteins are the e-amino groups of lysine residues.[6][7]

It is crucial to control the pH of the reaction. At a low pH, the amino group is protonated,
rendering it unreactive.[2][3][4] Conversely, at a higher pH, the NHS ester is prone to
hydrolysis, which competes with the desired labeling reaction and can reduce efficiency.[1][8][9]
Therefore, maintaining the recommended pH is a critical step for successful conjugation.[6]

The ATTO 610 dye itself is a cationic and moderately hydrophilic molecule, which, after
coupling, imparts a net positive charge of +1 to the labeled substrate.[9][10] It is characterized
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by strong absorption, high fluorescence quantum yield, and high photostability.[8][9][10][11][12]
However, it is sensitive to high pH and will slowly degrade at pH values above 8.[9][10][11][12]

Quantitative Data

The photophysical properties of ATTO 610 are summarized in the table below. These
characteristics make it a robust fluorescent probe for various applications, including high-
sensitivity detection and single-molecule studies.[8][9]

Property Value Reference(s)
Molecular Weight (NHS-ester) 588.05 g/mol [10][13]
Absorption Maximum (Aabs) 616 nm [9][10][14][15]
Molar Extinction Coefficient

1.5x10°M-1tcm-1 [BI[9][10][15][16]
(emax)
Emission Maximum (Afl) 633 nm [O1[10][14][15][16]
Fluorescence Quantum Yield

70% [8][9][10][15][16]
(nfl)
Fluorescence Lifetime (tfl) 3.2ns [O][10][15][16]
Correction Factor (CF260) 0.03 [9][10][15]
Correction Factor (CF280) 0.06 [9][10][15]

Experimental Protocols

Below are detailed methodologies for labeling proteins and oligonucleotides with ATTO 610
NHS-ester.

Protein Labeling Protocol

This protocol is a general guideline for labeling proteins with ATTO 610 NHS-ester. The
optimal dye-to-protein ratio may need to be determined empirically for each specific protein.[10]

1. Preparation of Reagents:
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e Protein Solution: Dissolve the protein in a bicarbonate buffer (0.1 M, pH 8.3) at a
concentration of 2 mg/mL.[10] The protein solution must be free of amine-containing
substances like Tris, glycine, or ammonium salts.[6][10] If the protein is in a Tris buffer, it
should be dialyzed against PBS.[10]

e ATTO 610 NHS-ester Solution: Immediately before use, dissolve the ATTO 610 NHS-ester
in anhydrous, amine-free DMF or DMSO to a concentration of 2 mg/mL.[8][10]

2. Labeling Reaction:

o Add a twofold molar excess of the reactive dye solution to the protein solution.[10] The
optimal molar ratio can vary depending on the protein.[10]

e Incubate the reaction mixture for 30 to 60 minutes at room temperature with constant or
repeated stirring.[10]

3. Purification of the Labeled Protein:

o Separate the labeled protein from the unreacted dye using gel permeation chromatography
(e.g., Sephadex™ G-25).[10]

e Equilibrate the column with a suitable buffer, such as a phosphate buffer (pH 7.2, 22 mM).
[10]

o Elute the conjugate with the same buffer. The first fluorescent band to elute is typically the
labeled protein, followed by a second band of the free dye.[7][10]

» For dilute samples, extensive dialysis can be used for purification, although it is generally
less efficient.[10]

Oligonucleotide Labeling Protocol

This protocol is designed for labeling amino-modified oligonucleotides.
1. Preparation of Reagents:

¢ Oligonucleotide Solution: Prepare a 0.1 mM solution of the amino-modified oligonucleotide in
a carbonate buffer (0.2 M, pH 8-9).[10]
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o ATTO 610 NHS-ester Solution: Prepare a 5 mg/mL solution of the activated label in
anhydrous DMF.[10]

2. Labeling Reaction:
e Add approximately 50 uL of the oligonucleotide solution to 30 pL of the label solution.[10]

 Incubate the reaction at room temperature for 2 hours with shaking.[10] For longer reaction
times, the pH should be lowered to 7-7.5.[10]

3. Purification of the Labeled Oligonucleotide:

e The conjugated oligonucleotide can be separated from the free dye using gel filtration or
reversed-phase HPLC.[10]

Visualizations
Signaling Pathways and Experimental Workflows

The following diagrams illustrate the core principles and workflows described in this guide.
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ATTO 610 NHS-Ester Labeling Principle

Reactants Reaction Conditions
ATTO 610 Biomolecule with pH 8.3 -8.5
NHS-Ester Primary Amine (e.g., Protein) Room Temperature
\ facilitates

Fluorescently Labeled Biomolecule
(Stable Amide Bond)

[}
feleases

N-hydroxysuccinimide

(Byproduct)

Click to download full resolution via product page

Caption: Principle of ATTO 610 NHS-ester labeling of biomolecules.
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General Experimental Workflow for Protein Labeling

Start: Prepare Reagents

1. Dissolve Protein 2. Dissolve ATTO 610 NHS-Ester
in Amine-Free Buffer (pH 8.3) in Anhydrous DMF/DMSO

3. Mix Protein and Dye Solutions

4. Incubate at Room Temperature
(30-60 min)

5. Purify via Gel Filtration

6. Collect Labeled Protein

End: Labeled Protein

Click to download full resolution via product page

Caption: Workflow for labeling proteins with ATTO 610 NHS-ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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